Cas no 162558-78-3 (1H-Azuleno[5',6':3,4]benz[1,2-b]oxete-4,5,6,8,10,10b(2aH)-hexol,3,4,4a,5,6,8,9,9a,10,10a-decahydro-9a-(1-hydroxy-1-methylethyl)-4a,7-dimethyl-,4,8,10,10b-tetraacetate 5,6-dibenzoate,(2aR,4S,4aS,5R,6R,8S,9aS,10S,10aR,10bS)- (9CI))

• Product Name: 1H-Azuleno[5',6':3,4]benz[1,2-b]oxete-4,5,6,8,10,10b(2aH)-hexol,3,4,4a,5,6,8,9,9a,10,10a-decahydro-9a-(1-hydroxy-1-methylethyl)-4a,7-dimethyl-,4,8,10,10b-tetraacetate 5,6-dibenzoate,(2aR,4S,4aS,5R,6R,8S,9aS,10S,10aR,10bS)- (9CI)
• CAS No: 162558-78-3
• MF: C₄₂H₄₈O₁₄
• MW: 776.822134017944
• CID: 201066
• Update Time: 2024-03-01

1H-Azuleno[5',6':3,4]benz[1,2-b]oxete-4,5,6,8,10,10b(2aH)-hexol,3,4,4a,5,6,8,9,9a,10,10a-decahydro-9a-(1-hydroxy-1-methylethyl)-4a,7-dimethyl-,4,8,10,10b-tetraacetate 5,6-dibenzoate,(2aR,4S,4aS,5R,6R,8S,9aS,10S,10aR,10bS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Azuleno[5',6':3,4]benz[1,2-b]oxete-4,5,6,8,10,10b(2aH)-hexol,3,4,4a,5,6,8,9,9a,10,10a-decahydro-9a-(1-hydroxy-1-methylethyl)-4a,7-dimethyl-,4,8,10,10b-tetraacetate 5,6-dibenzoate,(2aR,4S,4aS,5R,6R,8S,9aS,10S,10aR,10bS)- (9CI)
• 1H-Azuleno[5',6':3,4]benz[1,2-b]oxete-4,5,6,8,10,10b(2aH)-hexol,3,4,4a,5,6,8,9,9a,10,10a-decahydro-9a-(1-hydroxy-1-methylethy
• 1H-Azuleno[5',6':3,4]benz[1,2-b]oxete-4,5,6,8,10,10b(2aH)-hexol,3,4,4a,5,6,8,9,9a,10,10a-decahydro-9a-(1-hydroxy-1-methylethyl)-4a,7-dimethyl-,4,8,10,10b-tetraacetate 5,6-dibenzoate,(2aR,4S,4aS,5R,6R,
• (-)-Taxchinin K
• 1H-Azuleno[5',6':3,4]benz[1,2-b]oxete-4,5,6,8,10,10b(2aH)-hexol,3,4,4a,5,6,8,9,9a,10,10a-decahydro-9a-(1-hydroxy-1-methylethyl)-4a,7-dimethyl-,4,8,10,10b-tetraacetate 5,6-dibenzoate, [2aR-(2aa,4b,4ab,5a,6b,8a,9ab,10a,10aa,10ba)]-
• Taxchinin K

• Inchi： 1S/C42H48O14/c1-22-29(51-23(2)43)20-41(39(6,7)49)32(22)33(54-37(47)27-15-11-9-12-16-27)35(55-38(48)28-17-13-10-14-18-28)40(8)30(52-24(3)44)19-31-42(21-50-31,56-26(5)46)34(40)36(41)53-25(4)45/h9-18,29-31,33-36,49H,19-21H2,1-8H3
• InChI Key： WNYYQGDIFIYCSD-UHFFFAOYSA-N
• SMILES： CC(OC1C(C)=C2C(C(O)(C)C)(C(C3C(C(C2OC(C2C=CC=CC=2)=O)OC(C2C=CC=CC=2)=O)(C)C(OC(=O)C)CC2C3(OC(=O)C)CO2)OC(=O)C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• XLogP3: 3.398

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives